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Compound of Interest

Compound Name: 3-Chloropropionitrile

Cat. No.: B165592 Get Quote

3-Chloropropionitrile: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and reactivity of 3-Chloropropionitrile. All quantitative data is summarized in

structured tables for ease of reference. Detailed experimental protocols for its synthesis and

handling are also provided, along with visualizations of key processes and concepts to support

research and development activities.

Chemical Identity and Structure
3-Chloropropionitrile, with the CAS number 542-76-7, is an organic compound that plays a

significant role as a building block in organic synthesis, particularly in the pharmaceutical

industry.[1][2] Its structure incorporates both a reactive alkyl halide and a nitrile functional

group.

IUPAC Name: 3-chloropropanenitrile[3]

Synonyms: β-chloropropionitrile, 1-chloro-2-cyanoethane[1][3]

Molecular Formula: C₃H₄ClN[3][4]
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Molecular Weight: 89.52 g/mol [3][5]

The structural representation and key identifiers are detailed in the table below.

Identifier Value

CAS Number 542-76-7[3]

Molecular Formula C₃H₄ClN[3]

Molecular Weight 89.52 g/mol [5]

IUPAC Name 3-chloropropanenitrile[3]

SMILES C(CCl)C#N[3]

InChI InChI=1S/C3H4ClN/c4-2-1-3-5/h1-2H2[3]

InChIKey GNHMRTZZNHZDDM-UHFFFAOYSA-N[3]

Physicochemical Properties
3-Chloropropionitrile is a colorless liquid with a characteristic acrid odor.[3][6] It is

combustible and miscible with a range of common organic solvents.[2][6]

Table of Physical and Chemical Properties:
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Property Value

Appearance Colorless liquid[1][3]

Odor Acrid, characteristic odor[3]

Density 1.144 g/mL at 25 °C[5][6]

Melting Point -52 to -50 °C[5][6]

Boiling Point 174-176 °C (decomposes)[5][6]

Flash Point 75.6 °C (168 °F)[5][7]

Refractive Index 1.4341 - 1.438 at 20-25 °C[3][6]

Solubility in Water 4.5 g/100 mL at 25 °C[6][8]

Solubility in Solvents
Miscible with alcohol, ether, acetone, benzene,

and carbon tetrachloride[6][7]

Vapor Density 3.09 (heavier than air)[3][7]

Vapor Pressure 5 mmHg at 46 °C[3]

Synthesis and Reactivity
Synthesis
The primary industrial synthesis of 3-Chloropropionitrile involves the hydrochlorination of

acrylonitrile.[1][2] This reaction proceeds by the addition of hydrogen chloride across the

double bond of acrylonitrile.

Synthesis of 3-Chloropropionitrile

Acrylonitrile
(CH2=CHCN)

3-Chloropropionitrile
(ClCH2CH2CN)

+ HCl

Hydrogen Chloride
(HCl)
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Click to download full resolution via product page

Fig. 1: Synthesis of 3-Chloropropionitrile

Reactivity
3-Chloropropionitrile is a versatile bifunctional molecule. The presence of the electron-

withdrawing cyano group activates the chlorine atom, making it a good alkylating agent in

nucleophilic substitution reactions.[2] It is known to react with various nucleophiles. For

instance, it reacts with imidazoles to form cyanoethylated imidazolium salts and with thiourea to

produce 3-mercaptopropionitrile.[1]
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Reactivity of 3-Chloropropionitrile

Reactant Nucleophiles

Products

3-Chloropropionitrile
(ClCH2CH2CN)

Cyanoethylated
Imidazolium Salt 3-Mercaptopropionitrile

Imidazole Thiourea

NMR Analysis Workflow
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(Dissolve in CDCl3)

Acquire 1H and 13C NMR Spectra

Process Data
(Fourier Transform, Phasing, Baseline Correction)

Analyze Spectra
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Structure Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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